Cas no 52517-34-7 (Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI))

Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI) structure
52517-34-7 structure
Product Name:Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI)
CAS No:52517-34-7
MF:C16H19BrN2
MW:319.239463090897
CID:368931
PubChem ID:148587
Update Time:2025-04-19

Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI)
    • (6aR,9R)-9-(bromomethyl)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
    • 17-BROMOFESTUCLAVINE
    • (8-beta)-8-(Bromomethyl)-6-methylergoline
    • UR16772D9U
    • UNII-UR16772D9U
    • Ergoline, 8-(bromomethyl)-6-methyl-, (8beta)
    • Ergoline, 8-(bromomethyl)-6-methyl-, (8-beta)-
    • CCRIS 6645
    • 8-(Bromomethyl)-6-methylergoline
    • 52517-34-7
    • DTXSID00966955
    • Inchi: 1S/C16H19BrN2/c1-19-9-10(7-17)5-13-12-3-2-4-14-16(12)11(8-18-14)6-15(13)19/h2-4,8,10,13,15,18H,5-7,9H2,1H3/t10-,13?,15+/m0/s1
    • InChI Key: NRNPZUVPUBSFMI-NXGPAIQASA-N
    • SMILES: BrC[C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1

Computed Properties

  • Exact Mass: 318.07327
  • Monoisotopic Mass: 318.07316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4

Experimental Properties

  • PSA: 19.03
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